Cas no 455949-97-0 (6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 455949-97-0
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 5474563
• Update Time: 2025-05-24

6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 3,4,6,7-tetrahydro-6-(2-hydroxyethyl)-4-(2-thienyl)-
• 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C12H13N3O3S/c16-4-3-15-6-7-9(11(15)17)10(14-12(18)13-7)8-2-1-5-19-8/h1-2,5,10,16H,3-4,6H2,(H2,13,14,18)
• InChI Key： DGLPMTSQMIGXEK-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2SC=CC=2)C2C(=O)N(CCO)CC=2N1

Additional information on 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to Compound with CAS No. 455949-97-0 and Product Name: 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

The compound identified by the CAS number 455949-97-0 and the product name 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

Pyrazolo[3,4-d]pyrimidines are a class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological properties. Among these, the 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione derivative has been extensively studied for its potential in various therapeutic areas. The structural features of this compound include a fused pyrrole and pyrimidine ring system, which is further functionalized with a hydroxyethyl group and a thiophene moiety. These modifications contribute to its unique chemical and biological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrrolopyrimidine derivatives as scaffolds for drug discovery. The 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione compound has been investigated for its potential role in inhibiting various kinases and enzymes that are involved in cancer progression. Studies have demonstrated that this compound can interact with critical targets such as tyrosine kinases and cyclin-dependent kinases (CDKs), thereby modulating signaling pathways that are essential for cell proliferation and survival.

In particular, the presence of the thiophene ring in the structure of this compound is believed to enhance its binding affinity to biological targets. Thiophene derivatives are known for their ability to form stable interactions with proteins due to their aromatic nature and electronic properties. The hydroxyethyl group appended to the pyrrole ring introduces a hydrophilic region that can improve solubility and bioavailability. These structural features make 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione an attractive candidate for further development as an anti-cancer agent.

One of the most compelling aspects of this compound is its ability to induce apoptosis in cancer cells while showing minimal toxicity towards normal cells. Apoptosis is a critical mechanism for eliminating damaged or abnormal cells and is often dysregulated in cancerous tissues. By targeting specific kinases and enzymes involved in apoptosis regulation, 6-(2-hydroxyethyl)-4-(thiophen-2-yl)-1H,2H...